4-(3-Trifluoromethyl-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C17H22F3NO3
• Molecular Weight: 345.36 g/mol
• IUPAC Name: tert-butyl 4-[3-(trifluoromethyl)phenoxy]piperidine-1-carboxylate
• InChI: InChI=1S/C17H22F3NO3/c1-16(2,3)24-15(22)21-9-7-13(8-10-21)23-14-6-4-5-12(11-14)17(18,19)20/h4-6,11,13H,7-10H2,1-3H3
• InChI Key: ACJDPXQGSMLZCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC=CC(=C2)C(F)(F)F

Description

4-(3-Trifluoromethyl-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H22F3NO3 and its molecular weight is 345.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (0.9 g, 60% dispersion in mineral oil) was added to a solution of 4-hydroxypiperidine-1-carboxylic acid tert-butyl ester (4 g) in NMP (40 ml) and the solution stirred for 1 h, then a solution of 3-fluorobenzotrifluoride (3.5 g) in NMP (10 ml) was added and the mixture was stirred for 2 h at 80 ° C. The mixture was added to water (200 ml) and extracted with diethyl ether (2×100 ml), the solvent washed with water, 1 M sodium hydroxide and brine, dried and evaporated to give the title compound as yellow oil (5.2 g) which was carried through to the next step without purification.